2-(3-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)ethanol

• IUPAC Name: 2-[3-[[furan-2-ylmethyl(3-methylbutan-2-yl)amino]methyl]phenoxy]ethanol
• InChI: InChI=1S/C19H27NO3/c1-15(2)16(3)20(14-19-8-5-10-22-19)13-17-6-4-7-18(12-17)23-11-9-21/h4-8,10,12,15-16,21H,9,11,13-14H2,1-3H3
• InChI Key: WOOWASBKCIMNAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)N(CC1=CC(=CC=C1)OCCO)CC2=CC=CO2
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol

Description

2-(3-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)ethanol, also known as DMPEA-FE, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-(3-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)ethanol is not fully understood, but it is believed to act as a modulator of neurotransmitter systems in the brain. Specifically, this compound has been shown to enhance the release of dopamine and serotonin, two neurotransmitters that play a key role in regulating mood and behavior. This mechanism of action has been studied in both in vitro and in vivo models, and has been shown to be dose-dependent.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in various studies. In vitro studies have shown that this compound can increase the release of dopamine and serotonin from neuronal cells, as well as increase the expression of genes related to neuronal growth and survival. In vivo studies have shown that this compound can improve cognitive function and memory retention in animal models, as well as reduce anxiety and depression-like behaviors.

Advantages and Limitations for Lab Experiments

2-(3-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)ethanol has several advantages for lab experiments, including its high purity and stability, as well as its ability to cross the blood-brain barrier. However, there are also limitations to its use, including its relatively high cost and limited availability. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-(3-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)ethanol, including:
1. Further investigation of its mechanism of action, particularly in relation to the regulation of neurotransmitter systems in the brain.
2. Exploration of its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
3. Investigation of its potential use as a surfactant in the synthesis of nanoparticles and other materials.
4. Exploration of its potential use as a tool to study the role of neurotransmitters in the brain.
5. Development of more efficient and cost-effective synthesis methods for this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method has been optimized for high yield and purity, and it has been studied for its potential applications in medicinal chemistry, neuroscience, and materials science. While the exact mechanism of action of this compound is not fully understood, it has been shown to have several biochemical and physiological effects in various studies. There are several future directions for research on this compound, including further investigation of its mechanism of action and exploration of its potential applications in various fields.

Scientific Research Applications

2-(3-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)ethanol has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. In neuroscience, this compound has been used as a tool to study the role of neurotransmitters in the brain, particularly in the regulation of mood and behavior. In materials science, this compound has been studied for its potential use as a surfactant in the synthesis of nanoparticles and other materials.